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Compound of Interest

Compound Name: 3-(Chloromethyl)phenyl acetate

CAS No.: 4530-44-3

Cat. No.: B3267556

Get Quote

Executive Summary & Chemical Profile[1]
3-(Chloromethyl)phenyl acetate is a bifunctional aromatic compound containing a reactive

benzyl chloride moiety and a phenyl ester group. Proper disposal requires strict adherence to

protocols designed for alkylating agents and lachrymators. This guide synthesizes field-proven

safety measures with chemical reactivity logic to prevent exposure and environmental

contamination.

Chemical Identity & Proxy Data
Note: While specific data for the 3-isomer (meta) is less common in public catalogs than the 4-

isomer, the functional group hazards are identical. Operational safety must assume the "worst-

case" profile of the benzyl chloride class.
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Property Description

Chemical Structure
Meta-substituted benzene ring with -CH₂Cl and -

OAc groups.

Primary Hazard
Alkylating Agent / Corrosive. Causes severe

skin burns and eye damage.[1]

Secondary Hazard
Lachrymator. Vapors are highly irritating to

mucous membranes.

Reactivity

Hydrolyzes in water/moist air to form 3-

(hydroxymethyl)phenyl acetate and Hydrochloric

Acid (HCl).

Waste Code (RCRA)

Not specifically listed (P or U list), but

characteristic of D002 (Corrosive) if pH < 2

(hydrolysis) and D001 (Ignitable) if flash point <

60°C. Treat as Halogenated Organic Waste.

Hazard Identification & Safety Prerequisites
Before initiating any disposal procedure, you must acknowledge the "Dual Hazard" mechanism

of this compound:

Direct Alkylation: The chloromethyl group (

) is a potent electrophile that can alkylate DNA and proteins, posing potential mutagenic risks
[1].

Acid Generation: Upon contact with moisture, the compound releases HCl gas, creating an

immediate inhalation and corrosion hazard [2].

Mandatory Personal Protective Equipment (PPE)
Respiratory: NIOSH-approved respirator with organic vapor/acid gas cartridges (OV/AG) is

mandatory if working outside a fume hood.

Skin: Double-gloving is required. Inner glove: Nitrile (4 mil). Outer glove: Silver Shield/4H®

(Laminate) or Viton® for prolonged handling. Standard nitrile degrades rapidly against benzyl
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chlorides.

Eyes: Chemical splash goggles and a face shield. Contact lenses should not be worn.

Waste Segregation Logic (Decision Tree)
Effective disposal begins with segregation. This compound must never be combined with

general organic solvents or aqueous waste streams due to the risk of uncontrolled hydrolysis or

toxic gas evolution.

Waste: 3-(Chloromethyl)phenyl acetate

Is the waste Pure/Stockpile?

Is it a Reaction Mixture? Solid Waste (Contaminated Debris)

Wipes/Gloves

Segregate: HALOGENATED ORGANIC WASTE

Direct Disposal Solvent is Organic Check pH & Hydrolysis Risk

Solvent is Aqueous

High Organic Content

Neutralize & Sewering (Prohibited)

DO NOT SEWER

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring halogenated compounds are isolated from general

waste streams to prevent incinerator corrosion and regulatory non-compliance.

Step-by-Step Disposal Procedures
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Scenario A: Small-Scale Laboratory Waste (Reaction
Vials/Rinsate)
Objective: safely transfer dilute waste to the central accumulation area.

Preparation: Place a dedicated "Halogenated Organic Waste" container (HDPE or Glass) in

the fume hood. Ensure it is labeled "Contains Benzyl Chloride Derivatives - Toxic/Corrosive".

Transfer: Pour the reaction mixture into the container.

Rinsing: Rinse the original glassware with an inert solvent (e.g., Dichloromethane or Ethyl

Acetate). Do not use water or alcohols initially, as this generates heat and HCl. Add rinsate to

the waste container.

Decontamination: Once the bulk material is removed, the glassware can be soaked in a

dilute Sodium Bicarbonate (

) solution to neutralize trace residues before final washing.

Scenario B: Bulk Stockpile / Expired Reagent Disposal
Objective: Dispose of a full or partially full bottle of pure reagent.

Do Not Decant: Never attempt to pour out large volumes of lachrymators.

Overpacking: Place the entire original container into a larger, sealable secondary container

(e.g., a wide-mouth HDPE jar).

Cushioning: Fill the void space with an inert absorbent like Vermiculite or Diatomaceous

Earth. This prevents breakage and absorbs leakage.

Labeling: Mark the outer container clearly: "Waste 3-(Chloromethyl)phenyl acetate -

Toxic/Corrosive - Do Not Open".

Hand-off: Transfer directly to your facility's hazardous waste management team for high-

temperature incineration.
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Emergency Spill Response Protocol
In the event of a spill, speed and respiratory protection are critical. The chloromethyl group

makes this a "seek-and-destroy" agent for biological tissue.

Spill Detected 1. Evacuate Area
(Vapors are Lachrymatory)

2. Don PPE:
Respirator + Silver Shield Gloves 3. Contain with Sand/Vermiculite

AVOID: Sawdust/Paper
(Reacts/Ignites)

4. Scoop into HDPE Pail 5. Wipe Surface with
Dilute NaHCO3

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing the exclusion of reactive absorbents like

sawdust.

Critical Note on Absorbents: Do not use sawdust, paper towels, or other cellulose-based

materials for bulk spills. The reaction between benzyl chlorides and hydroxyl groups on

cellulose can be exothermic and potentially ignite [3]. Use only inert mineral absorbents (Sand,

Vermiculite, Clay).

Regulatory & Compliance Context
EPA (USA): This compound is a Halogenated Solvent. It must be treated via High-

Temperature Incineration (Code H040/H112 logic) to ensure complete destruction of the

chlorinated ring structure [4].

DOT (Transport):

Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (contains 3-
(Chloromethyl)phenyl acetate).[2]

Hazard Class: 8 (Corrosive).

Packing Group: II or III (depending on corrosivity data).
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PubChem.Compound Summary: 4-(Chloromethyl)phenyl acetate (Isomer Proxy). National

Library of Medicine. [Link]

New Jersey Department of Health.Hazardous Substance Fact Sheet: Benzyl Chloride.

(Provides reactivity data for the chloromethyl moiety). [Link]

U.S. EPA.Hazardous Waste Characteristics: Corrosivity. 40 CFR 261.22. [Link][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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